Cas no 109140-20-7 (5-methoxy-3,4-dihydro-2H-1-benzopyran-3-one)

• Product Name: 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
• CAS No: 109140-20-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 62762
• PubChem ID: 11769096
• Update Time: 2025-04-18

5-methoxy-3,4-dihydro-2H-1-benzopyran-3-one Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-Chromanone
• 5-methoxy-4H-chromen-3-one
• 2H-1-Benzopyran-3(4H)-one,5-methoxy
• 5-methoxy-2H-1-benzopyran-3-one
• 5-methoxy-2H-chromen-3(4H)-one
• 5-methoxy-3,4-dihydro-2H-1-benzopyran-3-one
• 5-Methoxy-3,4-dihydro-2H-l-benzopyran-3-one
• 5-methoxychroman-3-one
• SCHEMBL5761730
• CS-0308162
• 2H-1-Benzopyran-3(4H)-one, 5-methoxy-
• LXLFVZLZBQOFAA-UHFFFAOYSA-N
• DTXSID80472105
• EN300-110215
• AKOS015915105
• FT-0658163
• 5-methoxy-3,4-dihydro-2H-[1]-benzopyran-3-one
• 109140-20-7
• A801971

• MDL： MFCD12828271
• Inchi： 1S/C10H10O3/c1-12-9-3-2-4-10-8(9)5-7(11)6-13-10/h2-4H,5-6H2,1H3
• InChI Key： LXLFVZLZBQOFAA-UHFFFAOYSA-N
• SMILES： O1CC(CC2C(=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.206
• Boiling Point: 332.36 °C at 760 mmHg
• Flash Point: 332.36 °C at 760 mmHg
• Refractive Index: 1.547
• PSA: 35.53000
• LogP: 1.19920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans